2-(3-Ethoxyphenyl)-4-chlorobenzoic acid, 95%

• IUPAC Name: 4-chloro-2-(3-ethoxyphenyl)benzoic acid
• InChI: InChI=1S/C15H13ClO3/c1-2-19-12-5-3-4-10(8-12)14-9-11(16)6-7-13(14)15(17)18/h3-9H,2H2,1H3,(H,17,18)
• InChI Key: GOKMYAKPQVYVMY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=C(C=CC(=C2)Cl)C(=O)O
• Molecular Formula: C15H13ClO3
• DSSTOX Substance ID: DTXSID30690034
• Molecular Weight: 276.71 g/mol
• CAS RN: 1261932-17-5

Description

2-(3-Ethoxyphenyl)-4-chlorobenzoic acid (95%) is an organic compound that has been used in a variety of scientific research applications. Its unique structure and properties make it an attractive choice for a wide range of studies, from biochemical and physiological effects to lab experiments.

Scientific Research Applications

2-(3-Ethoxyphenyl)-4-chlorobenzoic acid (95%) has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various organic compounds, such as 1,2,3-triazole derivatives and 1,2,4-triazole derivatives. It has also been used as a substrate in the synthesis of various heterocyclic compounds. Additionally, it has been used as a starting material in the synthesis of various pharmaceuticals, such as antifungal agents and anti-inflammatory agents.

Mechanism of Action

2-(3-Ethoxyphenyl)-4-chlorobenzoic acid (95%) is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). It is thought to bind to the enzyme and prevent it from performing its normal function, thus reducing inflammation and pain. Additionally, it is believed to inhibit the activity of certain proteins, such as phospholipase A2, which is involved in the production of inflammatory molecules.
Biochemical and Physiological Effects
2-(3-Ethoxyphenyl)-4-chlorobenzoic acid (95%) has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal studies. It has also been shown to reduce the production of certain inflammatory molecules, such as prostaglandins and leukotrienes. Additionally, it has been shown to reduce the production of certain cytokines, such as interleukin-1β and tumor necrosis factor-α.

Advantages and Limitations for Lab Experiments

2-(3-Ethoxyphenyl)-4-chlorobenzoic acid (95%) has several advantages for use in lab experiments. It is relatively inexpensive and easy to obtain. Additionally, it is a good substrate for the synthesis of various organic compounds. However, there are a few limitations to its use in lab experiments. It is flammable and should be handled with care. Additionally, it can be toxic if ingested or inhaled.

Future Directions

There are several potential future directions for the use of 2-(3-Ethoxyphenyl)-4-chlorobenzoic acid (95%). It could be used in the development of new pharmaceuticals, such as anti-inflammatory agents and antifungal agents. Additionally, it could be used in the development of new synthetic methods for the synthesis of various organic compounds. Furthermore, it could be used in the development of new laboratory techniques, such as high-throughput screening and combinatorial chemistry. Finally, it could be used in the development of new analytical methods for the study of biochemical and physiological processes.

Synthesis Methods

2-(3-Ethoxyphenyl)-4-chlorobenzoic acid (95%) can be synthesized by a two-step process. The first step involves the condensation of 4-chlorobenzaldehyde and 3-ethoxybenzaldehyde in the presence of a base catalyst. This reaction produces 4-chloro-2-(3-ethoxyphenyl) benzoic acid. The second step involves the esterification of the acid with an alcohol, such as ethanol, to produce the desired product, 2-(3-ethoxyphenyl)-4-chlorobenzoic acid (95%).